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Compound of Interest

Compound Name: Bis(fluorodioctylstannyl)methane

CAS No.: 767355-17-9

Cat. No.: B3153881

Get Quote

Executive Summary
Bis(fluorodioctylstannyl)methane (C33H70F2Sn2) represents the gold standard in

organotin-based fluoride recognition. Unlike classical inorganic crystals (LaF₃), this lipophilic

dimer utilizes a cooperative Lewis acid mechanism to bind fluoride anions with exceptional

selectivity. This guide serves two purposes:

Performance Comparison: Objectively comparing C33H70F2Sn2 against alternative sensing

materials (LaF₃ and Uranyl derivatives).

Validation Standards: Defining the elemental analysis protocols required to verify the purity of

this complex organometallic reagent.

Product Profile: C33H70F2Sn2
IUPAC Name: Bis(fluorodioctylstannyl)methane[1][2][3][4][5]

Common Name: Fluoride Ionophore I[6]
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CAS Number: 767355-17-9[6][7]

Molecular Weight: 744.35 g/mol

Function: Anion-selective ionophore for polymeric membrane electrodes (ISEs).

Theoretical Elemental Composition
To validate the synthesis or purity of a batch, the experimental values must align with the

theoretical stoichiometry below.

Element Count Atomic Mass Total Mass
Mass Fraction
(%)

Tin (Sn) 2 118.71 237.42 31.90%

Fluorine (F) 2 19.00 38.00 5.10%

Carbon (C) 33 12.01 396.33 53.25%

Hydrogen (H) 70 1.008 70.56 9.48%

Performance Comparison: C33H70F2Sn2 vs.
Alternatives
In drug development and environmental analysis, fluoride detection often faces interference

from pH changes and lipophilic anions. The table below compares C33H70F2Sn2 against the

industry-standard Lanthanum Fluoride (LaF₃) crystal and Uranyl Salophen ionophores.
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Feature
C33H70F2Sn2

(Fluoride Ionophore

I)

LaF₃ Single Crystal

(Eu-doped)

Uranyl Salophen

Derivatives

Mechanism

Cooperative Lewis

Acid-Base (Sn-CH₂-

Sn dimer)

Lattice Defect

Hopping

Hard-Soft Acid-Base

Interaction

Selectivity (log K)
High vs. Cl⁻, Br⁻,

NO₃⁻ (<-4.0)

Extremely High (Solid

State)

Moderate; suffers

from lipophilic anion

interference

pH Interference

Low: Functional in

acidic media (pH 3.5–

5.5)

High: OH⁻

interference at pH >

8.0

Moderate

Matrix Compatibility

Excellent: Soluble in

PVC/plasticizers for

miniaturized sensors

Poor: Rigid solid;

difficult to miniaturize
Good

Detection Limit
~10⁻⁷ M (with borate

additives)
~10⁻⁶ M ~10⁻⁵ M

Expert Insight: While LaF₃ remains the reference method for bulk aqueous samples,

C33H70F2Sn2 is superior for bio-analytical applications (e.g., screening fluorinated drugs in

serum) because it can be formulated into disposable, flexible membranes and exhibits lower

hydroxide interference, a critical failure mode of LaF₃ crystals.

Mechanism of Action
The unique sensitivity of C33H70F2Sn2 stems from its dimeric structure. The methylene bridge

holds the two Tin (Sn) atoms in proximity, creating a bidentate binding site that perfectly

accommodates the small fluoride radius while excluding larger anions like Chloride.
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Figure 1: Cooperative binding mechanism where the methylene-bridged di-tin center chelates

the fluoride ion, generating the potentiometric signal.

Experimental Protocols: Validation Standards
To ensure the integrity of C33H70F2Sn2, researchers must validate its elemental composition

using the following self-validating protocols.

Protocol A: Tin (Sn) Determination via ICP-OES
Objective: Quantify Sn content (Target: 31.90%). Primary Standard: NIST SRM 3161a (Tin

Standard Solution).

Digestion: Weigh 10 mg of C33H70F2Sn2 into a PTFE vessel. Add 6 mL HNO₃ and 2 mL HF

(trace metal grade). Note: HF is required to stabilize Sn and prevent precipitation of SnO₂.

Microwave: Ramp to 200°C over 15 min; hold for 20 min.

Complexation: Neutralize excess HF with saturated Boric Acid (H₃BO₃) to protect the quartz

torch of the ICP.

Analysis: Measure at Sn emission lines 189.925 nm and 235.485 nm.

Validation: Recovery must be 100 ± 2% against the NIST standard.
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Protocol B: Fluorine (F) Determination via Schöniger
Combustion
Objective: Quantify F content (Target: 5.10%). Primary Standard: Sodium Fluoride (NaF), ACS

Reagent Grade (dried at 110°C).

Sample Prep: Wrap 5 mg of C33H70F2Sn2 in ash-free filter paper.

Combustion: Burn in a Schöniger flask filled with Oxygen and 10 mL of absorbing solution

(0.1 M NaOH).

Dissolution: Shake flask vigorously for 30 minutes to ensure complete absorption of

combustion gases (HF).

Quantification: Analyze the absorption solution via Ion Chromatography (IC) using a

conductivity detector.

Column: Anion exchange (e.g., Metrosep A Supp 5).

Eluent: Carbonate/Bicarbonate buffer.

Calculation: Compare peak area against a 5-point NaF calibration curve (0.5 – 10 ppm F⁻).

Protocol C: Structural Verification (NMR)
Objective: Confirm the Sn-CH₂-Sn backbone.

¹¹⁹Sn NMR: Expect a signal around -20 to -50 ppm (relative to Me₄Sn). The presence of F-

Sn coupling (J_Sn-F) confirms the covalent fluoride bond.

¹H NMR: The methylene bridge (-CH₂-) appears as a distinct triplet/multiplet with Tin

satellites (¹¹⁷Sn/¹¹⁹Sn coupling) in the 0.8–1.5 ppm region, distinct from the octyl chains.

Analytical Workflow Diagram
This workflow ensures complete characterization from raw material to validated standard.
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Figure 2: Step-by-step analytical workflow for validating the elemental composition of Fluoride

Ionophore I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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